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Compound of Interest

Compound Name: MeOSuc-AAPF-CMK

Cat. No.: B12384815

Essential Safety and Handling Guide for MeOSuc-
AAPF-CMK

This guide provides crucial safety, handling, and disposal information for Methoxysuccinyl-
Alanine-Alanine-Proline-Phenylalanine-Chloromethyl Ketone (MeOSuc-AAPF-CMK), a potent
and irreversible inhibitor of proteinase K and other serine proteases.[1][2][3][4] Adherence to
these protocols is essential for ensuring laboratory safety and procedural integrity.

Disclaimer: This document provides general guidance. Always consult the official Safety Data
Sheet (SDS) provided by your supplier for comprehensive safety information before use.[5][6]

Chemical and Physical Properties

The following table summarizes key quantitative data for MeOSuc-AAPF-CMK.
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Parameter Value Citations

Methoxysuccinyl-Alanine-
Chemical Name Alanine-Proline-Phenylalanine-  [1]

Chloromethyl Ketone

Molecular Formula C26H35CIN4O7 [1][3]
Molecular Weight 551.03 g/mol [11[3]
CAS Number 137259-05-3 [1][2][3]
Appearance Powder [3]

-20°C for up to 3 years; 4°C for
Storage (Powder) up to 2 years [3]

-80°C for up to 6 months;
-20°C for up to 1 month. Store

Storage (In Solvent) sealed, away from moisture. [21[31[7]
Avoid repeated freeze-thaw

cycles.

Personal Protective Equipment (PPE) and
Engineering Controls

Due to its nature as a potent, irreversible inhibitor and the potential hazards associated with the
chloromethyl ketone functional group, a multi-layered approach to safety is required.

Engineering Controls

e Chemical Fume Hood: All handling of MeOSuc-AAPF-CMK powder and concentrated stock
solutions must be performed in a certified chemical fume hood to prevent inhalation of
airborne patrticles.[5][6]

e Ventilation: Ensure the laboratory is well-ventilated.[8]

Required Personal Protective Equipment (PPE)

A baseline of standard laboratory PPE is required at all times.[5][6][9]
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PPE Category

Specification

Rationale and Citations

Eye & Face Protection

ANSI-approved safety goggles
that provide a complete seal
around the eyes. A face shield
must be worn over goggles
when handling the powder or

when there is a splash risk.

Protects against splashes,
mists, and airborne powder.
Standard safety glasses are
insufficient.[9][10]

Hand Protection

Chemical-resistant nitrile
gloves. Consider double-
gloving when handling the
pure compound or

concentrated solutions.

Provides a barrier against skin
contact. The chloromethyl
ketone moiety may cause skin
irritation or allergic reactions.
[9)[10][11]

Body Protection

A buttoned lab coat with long

sleeves.

Protects skin and personal

clothing from contamination.[9]

Respiratory Protection

Not typically required if all
handling is performed within a
fume hood. If a fume hood is
unavailable, a NIOSH-
approved respirator may be
necessary based on a formal

risk assessment.

Prevents inhalation of the
potent compound, which can
be hazardous.[8][11]

Operational Plans: Handling and Disposal Protocols

Follow these step-by-step procedures for the safe handling and disposal of MeOSuc-AAPF-

CMK.

Step 1: Preparation and Reconstitution

o Don PPE: Before entering the designated handling area, put on all required PPE as specified

in the table above.

o Work Area Setup: Perform all work inside a chemical fume hood. Cover the work surface

with absorbent, disposable bench paper.
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Weighing: Carefully weigh the required amount of MeOSuc-AAPF-CMK powder. Avoid
creating dust. Use anti-static weigh paper or a microbalance with a draft shield.

Reconstitution: Add the appropriate solvent (e.g., DMSO) slowly to the vial containing the
powder.[12] Keep the container sealed as much as possible during this process.

Labeling: Clearly label the stock solution with the compound name, concentration, solvent,
date, and appropriate hazard warnings.

Short-Term Storage: For immediate use, keep the stock solution on ice. For longer-term
storage, aliquot the solution into smaller, single-use volumes to prevent degradation from
repeated freeze-thaw cycles and store at -20°C or -80°C.[2][3][7]

Step 2: Spill Management

Evacuate: Alert others in the immediate area and evacuate if the spill is large or if you are
not trained to handle it.

Contain: For small spills, contain the liquid with an appropriate absorbent material (e.g.,
chemical spill pads or vermiculite). For powder spills, gently cover with a damp paper towel
to avoid generating dust.

Clean: Wearing appropriate PPE, carefully collect the absorbent material or contaminated
paper towels using non-sparking tools and place them into a sealed container labeled as
hazardous waste.

Decontaminate: Clean the spill area with soap and water, followed by an appropriate
laboratory disinfectant.

Dispose: Dispose of all contaminated materials as hazardous chemical waste.[10]

Step 3: Disposal Plan

All materials contaminated with MeOSuc-AAPF-CMK must be treated as hazardous chemical

waste.

Waste Segregation:
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o Solid Waste: Used vials, contaminated gloves, bench paper, and other disposable
materials should be collected in a dedicated, sealed, and clearly labeled hazardous waste
container.

o Liquid Waste: Unused or expired stock solutions and experimental aqueous waste
containing the inhibitor should be collected in a separate, sealed, and clearly labeled
hazardous liquid waste container. Do not pour down the drain.[11]

o Waste Collection: Follow your institution's specific guidelines for the collection and disposal
of chemical waste. Ensure all waste containers are properly labeled and stored in a
designated secondary containment area until pickup.[10]

Workflow for Safe Handling of MeOSuc-AAPF-CMK
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Figure 1. Safe Handling Workflow for MeOSuc-AAPF-CMK
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Caption: Figure 1. Procedural workflow for safely handling MeOSuc-AAPF-CMK from
preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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